Cas no 136818-55-8 (5-bromo-6-methoxy-1H-indole-2-carboxylic acid)

• Product Name: 5-bromo-6-methoxy-1H-indole-2-carboxylic acid
• CAS No: 136818-55-8
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 1241454
• PubChem ID: 19418869
• Update Time: 2025-04-20

5-bromo-6-methoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-bromo-6-methoxy-
• 5-bromo-6-methoxy-1H-indole-2-carboxylic acid
• DB-382262
• 136818-55-8
• FTLDFKZFLOTOIW-UHFFFAOYSA-N
• 5-Bromo-6-methoxyindole-2-carboxylic acid
• SCHEMBL8985851

• Inchi： 1S/C10H8BrNO3/c1-15-9-4-7-5(2-6(9)11)3-8(12-7)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： FTLDFKZFLOTOIW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C=C(C(=O)O)N2)OC

Computed Properties

• Exact Mass: 268.96874
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives